![molecular formula C20H18BrN3O B2412585 3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one CAS No. 1023821-21-7](/img/structure/B2412585.png)
3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one
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Description
3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one, also known as BEIP, is a heterocyclic compound with a broad range of biological activities. It is a compound that has been studied extensively for its potential applications in the pharmaceutical and biotechnological fields. BEIP has been found to possess antimicrobial, antioxidant, anti-inflammatory, and anticancer activities. In addition, it has been studied for its potential use as a drug delivery system.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Studies have explored various synthesis techniques for compounds similar to 3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one. For example, the single pot synthesis approach has been utilized for synthesizing related heterocyclic compounds, demonstrating the versatility of such methods in creating complex organic structures (Asif, Singh, & Lakshmayya, 2011).
Large-Scale Synthesis : Large-scale synthesis of related compounds, such as 4’-(4-Bromophenyl)-2,2’:6’,2”-terpyridine, has been reported, highlighting the potential for industrial-scale production of similar chemical entities (Siemeling et al., 2003).
Biological and Pharmacological Activities
Antimicrobial Properties : Research on compounds with a similar structure has shown antimicrobial properties. For instance, ethoxyphthalimide derivatized spiro[indole‐3,5′‐[1,3]thiazolo[4,5‐c]isoxazol]‐2(1H)‐ones exhibited antimicrobial activity, suggesting potential for similar structures in antimicrobial applications (Thadhaney et al., 2010).
Anticancer Evaluation : Derivatives of pyridazinones have been evaluated for their anticancer activities. For example, some 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have shown promise in this area, indicating the potential of related compounds in cancer research (Bekircan et al., 2008).
Cardioactive Agents : Certain pyridazinone derivatives, such as 6-(4-Aminophenyl)-4,5-dihydro-3(2H)-pyridazinone, have been identified as vital structural parts of cardio-active agents, suggesting potential applications for similar compounds in cardiovascular drug development (Imran & Abida, 2016).
Applications in Material Science
- Base Oil Improvement : Pyridazinone derivatives have been synthesized and tested for base oil improvement, indicating their utility in industrial applications (Nessim, 2017).
Properties
IUPAC Name |
3-(4-bromophenyl)-5-(7-ethyl-1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3O/c1-2-12-4-3-5-15-17(11-22-19(12)15)16-10-18(23-24-20(16)25)13-6-8-14(21)9-7-13/h3-9,11,16,22H,2,10H2,1H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMGBCBYCJUWMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2)C3CC(=NNC3=O)C4=CC=C(C=C4)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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